Application of molecularly imprinted polymers in the anti-doping field: sample purification and compound analysis
Analyst Pub Date: 2020-06-01 DOI: 10.1039/D0AN00682C
Abstract
The problem posed by anti-doping requirements is one of the great analytical challenges; multiple compound detection at low ng ml−1 levels from complex samples, with requirements for exceptional confidence in results. This review surveys the design, synthesis and application of molecularly imprinted polymers (MIPs) in this field, focusing on the templating of androgenous anabolic steroids (AASs), as the most commonly abused substances, but also other WADA prohibited substances. Commentary on the application of these materials in detection, clean-up and sensing is offered, alongside views on the future of imprinting in this field.
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